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Compound of Interest

Compound Name: Methyl diazoacetate

Cat. No.: B3029509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on commercially available

methyl diazoacetate, a critical reagent in organic synthesis, particularly for the construction of

cyclopropanes and heterocycles. This document outlines key suppliers, available

specifications, safety and handling protocols, and detailed experimental procedures for its

application in common synthetic transformations.

Commercial Availability and Specifications
Methyl diazoacetate is available from a range of chemical suppliers, primarily offered in

research to bulk quantities. Purity levels are typically ≥95% or ≥99%. While pricing is subject to

change and varies by supplier and quantity, researchers can expect to source this reagent from

the following reputable vendors.

Table 1: Prominent Commercial Suppliers of Methyl Diazoacetate
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Supplier Stated Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Zhejiang Jiuzhou

Pharmaceutical

Co., Ltd.

99% 6832-16-2 C₃H₄N₂O₂ 100.08

LookChem
99% (from raw

suppliers)
6832-16-2 C₃H₄N₂O₂ 100.077

Smolecule In Stock 6832-16-2 C₃H₄N₂O₂ 100.08

AChemBlock
95% (product

discontinued)
6832-16-2 C₃H₄N₂O₂ 100.08

Weifang Yangxu

Group Co., Ltd.
99% 6832-16-2 C₃H₄N₂O₂ 100.08

Note: Availability and product specifications should always be confirmed directly with the

supplier. A Certificate of Analysis (CoA) should be requested to verify the purity and identity of

the purchased material.

Table 2: Typical Physical and Chemical Properties of Methyl Diazoacetate

Property Value

Appearance Yellow liquid

Boiling Point ~187.5 °C (rough estimate)[1]

Density ~1.446 g/cm³ (rough estimate)[1]

Refractive Index ~1.511 (estimate)[1]

Solubility
Soluble in many organic solvents (e.g.,

dichloromethane, diethyl ether)

Safety, Handling, and Disposal
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Methyl diazoacetate is a hazardous substance and must be handled with extreme caution by

trained personnel in a well-ventilated chemical fume hood.[2]

Key Hazards:

Toxicity: Toxic if inhaled, ingested, or absorbed through the skin.[3]

Explosivity: Thermally unstable and can detonate with shock or upon heating (temperatures

>50 °C).[2] It is crucial to avoid distillation of the neat material.

Irritant: Causes skin and serious eye irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Use in a fume hood is mandatory. If there is a risk of inhalation, a

respirator may be necessary.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]

Keep the container tightly closed.

Store separately from acids and bases.

Disposal:

Dispose of waste in accordance with local, regional, and national regulations.

Unused material should be treated as hazardous waste.

Key Synthetic Applications and Experimental
Protocols
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Methyl diazoacetate is a versatile reagent primarily used for the generation of methyl

carbenoate, a carbene intermediate that undergoes various transformations. The two most

prominent applications are rhodium-catalyzed cyclopropanation and 1,3-dipolar cycloaddition

reactions.

Rhodium(II)-Catalyzed Cyclopropanation of Alkenes
This reaction is a powerful method for the synthesis of cyclopropane rings, which are important

structural motifs in many biologically active molecules. The reaction proceeds via the formation

of a rhodium-carbene intermediate.[5]
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Workflow for Rhodium(II)-Catalyzed Cyclopropanation

Reaction Setup

Reaction Execution

Work-up and Purification

Analysis

Combine alkene and Rh(II) catalyst
in an inert, dry solvent (e.g., CH2Cl2)

under an inert atmosphere (e.g., Argon).

Slowly add a solution of
methyl diazoacetate via syringe pump

at a controlled temperature (e.g., room temp).

Begin reaction

Stir the reaction mixture for the
specified time until completion

(monitor by TLC or GC).

Quench the reaction (if necessary).

Reaction complete

Perform aqueous work-up and
extract with an organic solvent.

Dry the organic layer (e.g., over Na2SO4)
and concentrate under reduced pressure.

Purify the crude product by
column chromatography.

Characterize the product
(NMR, MS, etc.).

Click to download full resolution via product page

Caption: General workflow for a typical rhodium(II)-catalyzed cyclopropanation reaction.
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This protocol is adapted from established procedures in the chemical literature.

Materials:

Styrene

Methyl diazoacetate

Rhodium(II) acetate dimer [Rh₂(OAc)₄]

Dichloromethane (CH₂Cl₂), anhydrous

Argon or Nitrogen gas

Standard laboratory glassware, syringe pump

Procedure:

To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (argon or nitrogen), add rhodium(II) acetate dimer (0.01 mmol, 1

mol%) and anhydrous dichloromethane (10 mL).

Add styrene (1.0 mmol, 1.0 equiv) to the flask and stir the resulting solution at room

temperature.

In a separate syringe, prepare a solution of methyl diazoacetate (1.2 mmol, 1.2 equiv) in

anhydrous dichloromethane (5 mL).

Using a syringe pump, add the methyl diazoacetate solution to the stirred reaction mixture

over a period of 4 hours.

After the addition is complete, continue to stir the reaction at room temperature for an

additional 1 hour, or until thin-layer chromatography (TLC) indicates the complete

consumption of the starting material.

Concentrate the reaction mixture under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent to afford the corresponding methyl 2-

phenylcyclopropane-1-carboxylate.

1,3-Dipolar Cycloaddition
Methyl diazoacetate can also act as a 1,3-dipole in cycloaddition reactions with various

dipolarophiles, such as alkenes and alkynes, to form five-membered heterocyclic rings like

pyrazolines and pyrazoles.[2]

Mechanism of 1,3-Dipolar Cycloaddition

Methyl Diazoacetate
(1,3-Dipole)

Concerted
Transition State

Dipolarophile
(e.g., Alkene)

Five-membered Ring
(e.g., Pyrazoline)

[3+2]

Click to download full resolution via product page

Caption: Simplified representation of a concerted [3+2] cycloaddition mechanism.

This protocol is a representative procedure based on literature precedents.

Materials:

Electron-rich alkene (e.g., an enamine or vinyl ether)

Methyl diazoacetate

Anhydrous solvent (e.g., toluene or chloroform)
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Argon or Nitrogen gas

Standard laboratory glassware

Procedure:

In a clean, dry flask under an inert atmosphere, dissolve the electron-rich alkene (1.0 mmol,

1.0 equiv) in the chosen anhydrous solvent (10 mL).

Add methyl diazoacetate (1.1 mmol, 1.1 equiv) to the solution at room temperature.

Heat the reaction mixture to a specified temperature (e.g., reflux) and monitor the progress

by TLC. The reaction time can vary from a few hours to overnight depending on the reactivity

of the dipolarophile.

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the resulting crude product by column chromatography on silica gel or by

recrystallization to yield the desired pyrazoline derivative.

Conclusion
Methyl diazoacetate is a valuable and versatile reagent for the synthesis of complex organic

molecules in pharmaceutical and materials science research. Its commercial availability from

multiple suppliers allows for its broad application. However, due to its hazardous nature, strict

adherence to safety and handling protocols is paramount. The detailed experimental

procedures provided herein for its use in cyclopropanation and 1,3-dipolar cycloaddition

reactions serve as a guide for researchers to effectively and safely utilize this important

synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL569683.htm
https://pubs.rsc.org/en/content/articlelanding/2013/sc/c3sc50425e
https://pubs.rsc.org/en/content/articlelanding/2013/sc/c3sc50425e
https://www.smolecule.com/products/s3317935
https://www.fishersci.com/store/msds?partNumber=AC371831000&productDescription=METHYL+ACETATE&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Metal-catalyzed_cyclopropanations
https://www.benchchem.com/product/b3029509#commercial-suppliers-of-methyl-diazoacetate
https://www.benchchem.com/product/b3029509#commercial-suppliers-of-methyl-diazoacetate
https://www.benchchem.com/product/b3029509#commercial-suppliers-of-methyl-diazoacetate
https://www.benchchem.com/product/b3029509#commercial-suppliers-of-methyl-diazoacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

